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Compound of Interest |

4,5-diiodo-1,2-dimethyl-1H-
Compound Name:

imidazole
CAS No.: 13369-82-9
Cat. No.: B174330

Get Quote

The imidazole ring is a foundational five-membered heterocyclic moiety, comprising three
carbon and two nitrogen atoms, that is integral to numerous biologically active molecules and
advanced materials.[1] Its unique electronic properties and ability to participate in hydrogen
bonding make it a privileged scaffold in medicinal chemistry. The strategic introduction of
halogen atoms, particularly iodine, onto the imidazole core dramatically enhances its synthetic
utility. The carbon-iodine (C-I) bond serves as a versatile functional handle, readily participating
in a wide array of cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck), which are
cornerstones of modern drug discovery and material science.

This guide focuses on a specific, highly functionalized derivative: 4,5-diiodo-1,2-dimethyl-1H-
imidazole. We will provide an in-depth examination of its core physicochemical properties,
centered around its molecular weight, and present a detailed, field-proven protocol for its
synthesis from commercially available starting materials. This document is intended for
researchers, scientists, and drug development professionals who require a comprehensive
understanding of this valuable synthetic intermediate.
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Core Physicochemical Properties

The defining characteristics of 4,5-diiodo-1,2-dimethyl-1H-imidazole are crucial for its
application in synthetic chemistry, influencing reaction kinetics, solubility, and purification
strategies. The molecular weight, in particular, is a fundamental constant for stoichiometric
calculations and analytical characterization.

Quantitative Data Summary

A summary of the key quantitative properties for 4,5-diiodo-1,2-dimethyl-1H-imidazole (CAS
No: 13369-82-9) is presented below.[2]

Property Value Unit
Molecular Weight 347.923 g/mol

Exact Mass 347.86204 g/mol
Molecular Formula CsHel2N2

Density 2.61 g/cm3

Boiling Point 367.3 °C

Flash Point 175.9 °C

Refractive Index 1.762

Vapor Pressure 2.92E-05 mmHg at 25°C

Structural and Property Overview Diagram

The following diagram illustrates the chemical structure and highlights the key properties of the
molecule.

Caption: Chemical structure and key properties of the target compound.

Synthesis Protocol: Electrophilic lodination of 1,2-
Dimethylimidazole
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The synthesis of 4,5-diiodo-1,2-dimethyl-1H-imidazole is most effectively achieved via the
direct electrophilic iodination of the 1,2-dimethylimidazole precursor. The electron-rich nature of
the imidazole ring makes it susceptible to electrophilic attack, and the C4 and C5 positions are
particularly activated. The following protocol is a self-validating system designed for high yield
and purity.

Causality Behind Experimental Choices:

o Starting Material: 1,2-Dimethylimidazole (CAS: 1739-84-0) is chosen as it already possesses
the required methyl groups at the N1 and C2 positions.[3] Its molecular weight is 96.13 g/mol

[4]

 lodinating Agent: Molecular iodine (I2) is the electrophile. It is readily available and effective
for this transformation. An excess (greater than 2.0 equivalents) is used to drive the reaction
to completion and ensure di-substitution.

e Base: Sodium hydroxide (NaOH) is used to deprotonate the imidazole ring in situ (if any N-H
tautomer exists, though unlikely with N1-methylation) and, more importantly, to neutralize the
hydroiodic acid (HI) byproduct that is formed. This is critical because the accumulation of
acid would protonate the imidazole nitrogen, deactivating the ring towards further
electrophilic substitution.

e Solvent System: A mixture of an organic solvent like Tetrahydrofuran (THF) and water is
often employed. THF helps to solubilize the organic starting material and the iodine, while
the aqueous phase dissolves the base and the salt byproduct, facilitating a clean reaction.[5]

Detailed Step-by-Step Methodology

o Reactor Setup: To a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer,
a dropping funnel, and a thermometer, add 1,2-dimethylimidazole (4.81 g, 50 mmol).

o Dissolution: Add 100 mL of a 1:1 mixture of Tetrahydrofuran (THF) and water. Stir the mixture
at room temperature until the starting material is fully dissolved.

o Basification: Cool the solution to 0-5 °C using an ice bath. Slowly add a solution of sodium
hydroxide (4.40 g, 110 mmol, 2.2 eq) in 20 mL of water. The addition should be done
dropwise to maintain the low temperature.
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 lodine Addition: In a separate beaker, dissolve molecular iodine (27.9 g, 110 mmol, 2.2 eq) in
50 mL of THF. Transfer this iodine solution to the dropping funnel.

 lodination Reaction: Add the iodine solution dropwise to the cooled, basic solution of 1,2-
dimethylimidazole over a period of 60-90 minutes. Maintain the internal reaction temperature
below 10 °C throughout the addition. The deep brown color of the iodine should gradually
fade as it is consumed.

o Reaction Completion: After the addition is complete, allow the reaction mixture to slowly
warm to room temperature and stir for an additional 12-16 hours to ensure complete di-
iodination.

e Work-up & Quenching: Cool the reaction mixture in an ice bath. Quench any unreacted
iodine by adding a saturated aqueous solution of sodium thiosulfate (NazS20s3) dropwise until
the dark color disappears and a pale yellow or off-white precipitate forms.

« |solation: Isolate the solid product by vacuum filtration. Wash the filter cake sequentially with
cold water (3 x 30 mL) and then with a small amount of cold diethyl ether (2 x 15 mL) to
remove residual water and organic impurities.

 Purification & Drying: Dry the crude product under vacuum. For higher purity, the product can
be recrystallized from a suitable solvent such as ethanol or an ethanol/water mixture.

Synthesis Workflow Diagram

The following diagram outlines the key stages of the synthesis process.
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Caption: Step-by-step workflow for the synthesis of the target compound.
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Potential Applications in Research and
Development

4,5-diiodo-1,2-dimethyl-1H-imidazole is not an end-product but a highly valuable
intermediate. Its utility stems directly from the two reactive C-1 bonds.

o Medicinal Chemistry: The diiodo-imidazole core can be elaborated through sequential or dual
cross-coupling reactions. This allows for the rapid generation of diverse libraries of complex,
multi-substituted imidazoles. These new chemical entities can be screened for biological
activity against various therapeutic targets.[5]

» Material Science: The rigid, planar imidazole core and the potential for creating extended
conjugated systems through C-C bond formation make this compound an attractive building
block for organic electronics, such as organic light-emitting diodes (OLEDS) or organic
photovoltaics (OPVs).[5]

o Ligand Synthesis: The nitrogen atoms of the imidazole ring can coordinate with metal
centers, while the C4 and C5 positions can be functionalized to tune the steric and electronic
properties of the resulting ligand. This is useful in the development of novel catalysts for
organic synthesis.[5]

Safety and Handling

While specific toxicity data for 4,5-diiodo-1,2-dimethyl-1H-imidazole is not readily available, it
is prudent to handle it with care, referencing data from structurally similar compounds like 4,5-
diiodo-1H-imidazole.[6]

e GHS Hazard Classification (Anticipated):

[¢]

Harmful if swallowed (Acute toxicity, oral).[6]

[¢]

Causes skin irritation.[6]

[e]

Causes serious eye irritation.[6]

o

May cause respiratory irritation.[6]
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Recommended Precautions:

Work in a well-ventilated fume hood.

o

[¢]

Wear standard personal protective equipment (PPE), including safety glasses, a lab coat,
and chemical-resistant gloves.

[¢]

Avoid inhalation of dust and direct contact with skin and eyes.

[¢]

In case of fire, use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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